Ethyl 2-(benzylamino)quinoline-4-carboxylate

• IUPAC Name: ethyl 2-(benzylamino)quinoline-4-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-2-23-19(22)16-12-18(20-13-14-8-4-3-5-9-14)21-17-11-7-6-10-15(16)17/h3-12H,2,13H2,1H3,(H,20,21)
• InChI Key: DEAXOFODODMLOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC2=CC=CC=C21)NCC3=CC=CC=C3
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

Quinoline is a nitrogen-based heterocyclic aromatic compound with systematic IUPAC name as benzo [ b ]pyridine or 1-aza-naphthalene with the C9H7N chemical formula. It exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions.

Synthesis Analysis

Quinoline has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry. There are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold.

Molecular Structure Analysis

The molecular structure of a related compound, 2-(benzylamino)quinoline-4-carboxylic acid, has been reported. Its InChI Code is 1S/C17H14N2O2/c20-17(21)14-10-16(18-11-12-6-2-1-3-7-12)19-15-9-5-4-8-13(14)15/h1-10H,11H2,(H,18,19)(H,20,21).

Chemical Reactions Analysis

Quinoline undergoes various chemical reactions. For example, it can be prepared via aniline and glycerine in the presence of dilute HCl to prepare quinoline-4-carboxylic acid. The authors claimed that using enaminone as a replacement for 1,3-dicarbinols improves the yield and practicality of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a related compound, 2-(benzylamino)quinoline-4-carboxylic acid, have been reported. Its molecular weight is 278.31.

Safety and Hazards

For safety and hazards, it’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, avoid dust formation, and keep containers tightly closed in a dry, cool and well-ventilated place.

Future Directions

Quinoline and its derivatives have become important compounds due to their variety of applications in medicinal, synthetic organic chemistry as well as in the field of industrial chemistry. In recent years there are greater societal expectations that chemists should produce greener and more sustainable chemical processes. This review article gives information about the green and clean syntheses using alternative reaction methods for the synthesis of quinoline derivatives.